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Introduction

1-lodoheptafluoropropane (also known as perfluoropropyl iodide) is a halogenated alkane with
the chemical formula C3F7I. This synthetic compound is of significant interest in various fields,
including organic synthesis, materials science, and pharmaceutical development, primarily as a
source of the heptafluoropropyl group. Its unique physical properties, largely dictated by the
high degree of fluorination, are critical for its application and handling. This guide provides an
in-depth overview of the core physical characteristics of 1-iodoheptafluoropropane, supported
by available data and general experimental considerations.

Core Physical Properties

The physical properties of 1-iodoheptafluoropropane are summarized in the tables below.
These values have been compiled from various chemical suppliers and databases. It is
important to note that some variations in reported values may exist due to different
measurement conditions and purities.

General and Molecular Properties
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Property Value Source(s)
Chemical Formula C3F7I [1112113114]
Molecular Weight 295.93 g/mol [1112][3][5]
Colorless to light yellow or red
Appearance o [2][6]
liquid
Insoluble in water. Soluble in
Solubility chloroform, slightly soluble in [61[7]
methanol.
Stable under normal
. temperatures and pressures.
Stability iy : . [11[6][7]
Sensitive to light. Incompatible
with strong oxidizing agents.
Tabulated Physical Data
Property Value Conditions Source(s)
Density 2.05 g/mL at 25 °C [1112]61181
Boiling Point 41 °C (lit.) [6]1[8]
41.2 °C [1]
313-314 K [9]
Melting Point -95 °C [1][2][6]
Vapor Pressure 7.08 psi at 20 °C [1][6][8]
Refractive Index 1.328 n20/D [11[2][6]
1.329 n20/D (lit.) [8]
Flash Point 40-41 °C [1][2][6]

Experimental Protocols
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While specific, detailed experimental protocols for the determination of the physical properties
of 1-iodoheptafluoropropane are not readily available in the public domain, the following are
general methodologies typically employed for such measurements.

Density Determination: The density of a liquid like 1-iodoheptafluoropropane is commonly
determined using a pycnometer or a digital density meter. The pycnometer is a flask with a
close-fitting ground glass stopper with a capillary tube through it, which allows air bubbles to
escape. The volume of the pycnometer is precisely known. The density is calculated by
measuring the weight of the pycnometer filled with the sample and dividing it by its volume.
Digital density meters, on the other hand, often use an oscillating U-tube. The oscillation
frequency of the tube changes when it is filled with the sample, and this change is proportional
to the density of the sample.

Boiling Point Determination: The boiling point is typically measured using a distillation
apparatus at atmospheric pressure. The liquid is heated in a flask, and the temperature of the
vapor that is in equilibrium with the boiling liquid is measured. For more precise measurements,
an ebulliometer is used. It is crucial to have a calibrated thermometer and to correct the
measured boiling point to standard pressure if the measurement is performed at a different
atmospheric pressure.

Melting Point Determination: For substances that are liquid at room temperature, the melting
point (or freezing point) is determined by cooling the substance until it solidifies and then gently
heating it while monitoring the temperature. The temperature at which the solid and liquid
phases are in equilibrium is the melting point. A differential scanning calorimeter (DSC) can
also be used to determine the melting point with high precision.

Vapor Pressure Measurement: The vapor pressure of a volatile liquid can be determined using
a static or dynamic method. In the static method, the substance is placed in a closed container
with a pressure gauge, and the pressure of the vapor in equilibrium with the liquid is measured
at a specific temperature. The dynamic method involves measuring the boiling point of the
liquid at different applied pressures.

Refractive Index Measurement: The refractive index is measured using a refractometer, most
commonly an Abbé refractometer. A drop of the liquid is placed on the prism, and light is
passed through it. The angle at which the light is refracted is measured, and this is used to
calculate the refractive index. The measurement is typically performed at a standard
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temperature, such as 20°C, and with a specific wavelength of light (usually the sodium D-line,
589 nm).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical compound like 1-iodoheptafluoropropane.
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Caption: General workflow for the determination of physical properties of a chemical
compound.
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Applications in Research and Development

The physical properties of 1-iodoheptafluoropropane are crucial for its use in various
applications:

¢ Organic Synthesis: Its boiling point is important for reaction temperature control and for its
removal from a reaction mixture. Its density and solubility characteristics are critical for
solvent selection and phase separation processes.

e Pharmaceutical and Agrochemical Development: The refractive index is a useful parameter
for quality control and for the identification of the substance.

» Materials Science: The vapor pressure is a key parameter in processes involving
vaporization and deposition, such as in the creation of thin films.

Safety and Handling

1-lodoheptafluoropropane is a chemical that should be handled with care in a well-ventilated
area, preferably a fume hood. It is light-sensitive and should be stored in a cool, dark place.[1]
[6] It is incompatible with strong oxidizing agents.[1][6] Personal protective equipment,
including safety goggles, gloves, and a lab coat, should be worn when handling this compound.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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